Cas no 2228430-30-4 (N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline)

• Product Name: N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline
• CAS No: 2228430-30-4
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5814943
• PubChem ID: 165865875
• Update Time: 2025-06-25

N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline
• N,N-dimethyl-3-[1-(piperidin-4-yl)ethyl]aniline
• EN300-1821037
• 2228430-30-4

• Inchi： 1S/C15H24N2/c1-12(13-7-9-16-10-8-13)14-5-4-6-15(11-14)17(2)3/h4-6,11-13,16H,7-10H2,1-3H3
• InChI Key： UKFAGQHYEKCSDF-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 15.3Ų

Additional information on N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline

Introduction to N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline (CAS No. 2228430-30-4)

N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline, a compound with the chemical identifier CAS No. 2228430-30-4, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to a class of derivatives that have garnered considerable attention due to their potential biological activities and structural characteristics. The presence of both aromatic and heterocyclic rings in its molecular structure makes it a promising candidate for further research and development, particularly in the domain of drug discovery.

The molecular structure of N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline features a benzene ring substituted with an amine group at the 3-position, which is further connected to an ethyl chain terminated with another amine group. This ethyl chain is linked to a piperidine ring at its other end, introducing a nitrogen-containing heterocycle into the molecule. The combination of these structural elements not only contributes to the compound's complexity but also opens up diverse possibilities for interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate biological pathways effectively. N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline has been studied for its potential role in various pharmacological applications. Its unique structural features suggest that it may possess properties such as receptor binding affinity, metabolic stability, and selectivity, which are crucial for any drug candidate.

One of the most intriguing aspects of N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline is its interaction with biological targets. The piperidine ring, known for its ability to enhance binding affinity and solubility, plays a critical role in determining the compound's pharmacokinetic properties. Additionally, the presence of multiple amine groups provides opportunities for hydrogen bonding and other non-covalent interactions, which are essential for effective drug-receptor binding.

Recent studies have explored the potential of N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have been particularly interested in its ability to serve as a scaffold for designing drugs that target specific diseases. For instance, its structural motif has been investigated for its potential applications in treating neurological disorders, where precise modulation of neurotransmitter activity is crucial.

The synthesis of N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a benzene ring followed by the introduction of an amine group at the desired position. Subsequent steps involve the attachment of an ethyl chain and finally the incorporation of a piperidine ring. Each step must be meticulously controlled to avoid unwanted side reactions and byproducts.

The chemical properties of N,N-dimethyl-3-1-(piperidin-4-yl)ethylaniline make it a versatile compound for further chemical modifications. Researchers have explored various derivatives by introducing different substituents at strategic positions within the molecule. These modifications have led to compounds with improved solubility, bioavailability, and target specificity. Such advancements underscore the importance of N,N-dimethyl-3-1-(piperidin-4-ylyl)ethylaniline as a building block in medicinal chemistry.

From a computational chemistry perspective, N,N-dimethyl-3-1-(piperidin-4-ylyl)ethylaniline has been subjected to extensive molecular modeling studies. These studies aim to understand its interactions with biological targets at an atomic level, providing insights into how it might function within living systems. The use of advanced computational techniques has not only facilitated the design of more effective derivatives but also helped predict their pharmacological outcomes.

The pharmaceutical industry has taken note of N,N-dimethyl-3 -1-(piperidin -4 -y l)ethylaniline due to its promising characteristics as a drug candidate. Several companies are currently involved in research programs aimed at developing novel therapeutics based on this compound or its derivatives. These programs focus on evaluating their efficacy and safety profiles through preclinical and clinical trials. The outcomes of these trials will be crucial in determining whether these compounds can transition from laboratory research to clinical use.

In conclusion, N,N-dimethyl -3 -1-(piperidin -4 -y l)ethylaniline (CAS No. 2228430 -30 -4) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further study and development. As research continues to uncover new applications and derivatives, this molecule is poised to play a significant role in shaping future therapeutic strategies.